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Compound of Interest

Compound Name: SJF-1528

Cat. No.: B2505232 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of SJF-1528 stock

solutions in Dimethyl Sulfoxide (DMSO). SJF-1528 is a potent PROTAC (Proteolysis Targeting

Chimera) that induces the degradation of Epidermal Growth Factor Receptor (EGFR) and

Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] It is composed of the EGFR

inhibitor Lapatinib, a linker, and a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results. The following sections provide the physicochemical properties of SJF-
1528, a detailed protocol for stock solution preparation, and guidelines for storage.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of SJF-1528 is presented in the table below.

This information is essential for accurate calculations and handling of the compound.
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Property Value Reference

Molecular Weight 1030.61 g/mol

Formula C₅₅H₅₇ClFN₇O₈S

CAS Number 2230821-38-0

Purity ≥98%

Solubility in DMSO Soluble up to 100 mM [3]

Preparation of SJF-1528 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of SJF-1528 in DMSO. For

other desired concentrations, the required volume of DMSO can be adjusted proportionally.

Materials:

SJF-1528 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[3][4]

Experimental Protocol:

Equilibrate Reagents: Allow the SJF-1528 vial and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing SJF-1528: Accurately weigh the desired amount of SJF-1528 powder in a suitable

microcentrifuge tube. For example, to prepare 1 ml of a 10 mM stock solution, you would
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theoretically need 1.03061 mg of SJF-1528. However, it is more practical to weigh a larger

mass, such as 1 mg or 5 mg, and adjust the DMSO volume accordingly.

Adding DMSO: Carefully add the calculated volume of DMSO to the tube containing the

SJF-1528 powder. For guidance, refer to the table below. It is recommended to use newly

opened, anhydrous DMSO as the presence of water can affect the solubility of the product.

[1][4]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Optional but Recommended): If the compound does not fully dissolve with

vortexing, place the tube in an ultrasonic water bath for 5-10 minutes.[3][4] Gentle warming

can also aid dissolution.[3][4]

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Stock Solution Preparation Guide
The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations from standard masses of SJF-1528.

Desired Concentration Mass of SJF-1528 Volume of DMSO to Add

1 mM 1 mg 0.9703 mL

5 mM 1 mg 0.1941 mL

10 mM 1 mg 0.0970 mL

1 mM 5 mg 4.8515 mL

5 mM 5 mg 0.9703 mL

10 mM 5 mg 0.4852 mL

Table is based on a molecular weight of 1030.61 g/mol . Always refer to the batch-specific

molecular weight on the product's certificate of analysis for the most accurate calculations.
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Storage and Stability
Proper storage of the SJF-1528 stock solution is crucial to maintain its activity.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation, aliquot the

stock solution into smaller, single-use volumes in amber or foil-wrapped tubes.[1]

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1][3][5]

Light and Air Sensitivity: Protect the stock solution from light and store under nitrogen if

possible.[1][3][5]

Experimental Workflow: Preparing SJF-1528 Stock
Solution
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Caption: Workflow for preparing SJF-1528 stock solution.
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SJF-1528 Mechanism of Action: EGFR/HER2
Degradation Pathway
SJF-1528 functions as a PROTAC, a molecule that brings a target protein and an E3 ubiquitin

ligase into close proximity to induce the ubiquitination and subsequent degradation of the target

protein. In the case of SJF-1528, it targets EGFR and HER2 for degradation via the VHL E3

ligase.[1]
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Caption: SJF-1528 mediated degradation of EGFR/HER2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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